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Compound of Interest

Compound Name: Antimonate

Cat. No.: B1203111

For researchers, scientists, and drug development professionals, the proper handling of
antimonate compounds is critical to ensure personal safety and environmental protection.
Antimonates, which are compounds containing antimony in the +5 oxidation state, are
classified as hazardous materials and require strict adherence to safety protocols.[1][2] This
guide provides essential procedural information for the safe handling and disposal of
antimonate.

Hazard Identification and Exposure Limits

Antimonate compounds are typically white, granular powders.[3][4] While not combustible in
bulk form, the dust can be a moderate explosion hazard when exposed to flame.[5] The
primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5] Prolonged
inhalation of dust may lead to lung disease, and the substance is toxic if ingested.[3][6]

It is crucial to maintain airborne concentrations below established occupational exposure limits.

Occupational Exposure Limits for Antimony Compounds
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Exposure Limit (Time-Weighted Average,
Regulatory Body

TWA)
OSHA (PEL) 0.5 mg/m3
NIOSH (REL) 0.5 mg/m3 (10-hr)
ACGIH (TLV) 0.5 mg/m3 (8-hr)

Data sourced from NIOSH and OSHA guidelines.[5][7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling antimonate. The selection of specific
PPE should be based on a thorough risk assessment of the procedures to be performed.
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PPE Category Specifications and Recommendations

A NIOSH-approved respirator is required if
exposure limits are exceeded or if dust is
generated. For concentrations up to 5 mg/ms3, an
N95, R95, or P95 particulate respirator is

Respiratory Protection recommended.[5] For higher concentrations, a
powered, air-purifying respirator (PAPR) with a
high-efficiency particulate filter or a full-
facepiece respirator with N100, R100, or P100
filters should be used.[5]

Chemical safety goggles or glasses are
) necessary to prevent eye contact with dust.[8] In
Eye and Face Protection o ) o )
situations with a high risk of dust generation,

close-fitting safety goggles may be required.[8]

Chemical-resistant, impervious gloves (e.g.,
Hand Protection latex gloves) should be worn at all times to

prevent skin contact.[6][9]

Wear protective clothing, such as coveralls or a
) lab coat, to minimize skin contact.[6] For spill
Body Protection L P
response, anti-poison infiltration overalls are

recommended.[6]

Operational Plan: Handling and Storage

Engineering Controls:

¢ Ventilation: Always handle antimonate in a well-ventilated area. Use a local exhaust
ventilation system or a chemical fume hood to keep airborne concentrations below
permissible exposure limits.[8]

e Dust Minimization: Employ handling techniques that minimize dust generation, such as using
moist rather than dry methods.[8] Process enclosures should be used where possible.[8]

Safe Handling Practices:
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» Read and understand the Safety Data Sheet (SDS) before handling antimonate.[10]

o Ensure eyewash stations and safety showers are readily accessible near the workstation.
[11]

o Keep containers tightly closed when not in use.[8]
» Avoid breathing dust and contact with eyes and skin.

» Practice good personal hygiene. Wash hands thoroughly after handling and before eating,
drinking, or smoking.[8][12]

» Prohibit eating, drinking, and smoking in work areas.[8]
Storage:
» Store containers in a cool, dry, well-ventilated area.[6]

o Keep away from incompatible substances such as strong acids, strong oxidizers, and
halogens.[8][9]

o Store separately from foodstuffs.[8]

Emergency and Disposal Plan

Spill Response:

 [solate the Area: Immediately isolate the spill area and restrict access.[6]

o Wear Appropriate PPE: Responders must wear the appropriate personal protective
equipment, including respiratory protection, gloves, protective clothing, and eye protection.[8]

o Clean-Up:
o Avoid dry sweeping, which can generate airborne dust.[13]

o Use methods to minimize dust, such as dampening the material with water and shoveling
it, or using a HEPA-filtered vacuum.[7][8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1203111?utm_src=pdf-body
https://nathantrotter.com/wp-content/uploads/2020/09/NT-Antimonial-Lead-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1614130&productDescription=SOD+ANTMONAT+TRIHYD+98%2B%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP210308.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
http://15068399.s21i.faiusr.com/61/ABUIABA9GAAgqP6Y9QUogNHLjQE.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.espimetals.com/index.php/msds/44-Antimony
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
http://15068399.s21i.faiusr.com/61/ABUIABA9GAAgqP6Y9QUogNHLjQE.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP23072.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Containment: Place the spilled material into suitable, labeled containers for disposal.[6][8]

o Decontamination: Wash and change clothing following the cleanup to prevent personal
contamination.[8]

Waste Disposal:
o Classification: Antimonate waste is considered hazardous waste.[2]

o Containment: Place all contaminated materials, including spilled solids and used PPE, into
sealed, properly labeled containers.[7]

» Disposal: Dispose of the waste in accordance with all local, regional, and national
environmental regulations.[8][10] Contact a licensed waste disposal company for proper
disposal.[14] Do not release into the environment or allow it to enter drains or sewer
systems.[7][8]

Workflow for Safe Handling of Antimonate

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://15068399.s21i.faiusr.com/61/ABUIABA9GAAgqP6Y9QUogNHLjQE.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.benchchem.com/product/b1203111?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Antimony_Hydroxide_A_Guide_for_Laboratory_Professionals.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://nathantrotter.com/wp-content/uploads/2020/09/NT-Antimonial-Lead-SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/51_747130730_Antimony-CASNO-7440-36-0-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.benchchem.com/product/b1203111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Workflow for Safe Handling and Disposal of Antimonate
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Caption: Logical workflow for antimonate handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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